Cas no 1803817-23-3 (4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole)
1803817-23-3 structure
Product Name:4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
CAS No:1803817-23-3
MF:C9H10N2OS
MW:194.253500461578
CID:4818372
Update Time:2023-08-19
4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
-
- Inchi: 1S/C9H10N2OS/c1-13-9-11-8-6(5-10)3-2-4-7(8)12-9/h2-4H,5,10H2,1H3
- InChI Key: IMQYGKMPYVUYGU-UHFFFAOYSA-N
- SMILES: S(C)C1=NC2=C(C=CC=C2CN)O1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 179
- XLogP3: 1.5
- Topological Polar Surface Area: 77.4
4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081004579-250mg |
4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole |
1803817-23-3 | 98% | 250mg |
$751.50 | 2022-04-02 | |
| Alichem | A081004579-500mg |
4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole |
1803817-23-3 | 98% | 500mg |
$1,061.80 | 2022-04-02 | |
| Alichem | A081004579-1g |
4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole |
1803817-23-3 | 98% | 1g |
$1,989.95 | 2022-04-02 |
4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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